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Compound of Interest

Compound Name:
N,N'-bis(3-

acetylphenyl)nonanediamide

Cat. No.: B323586 Get Quote

Researchers, scientists, and drug development professionals are constantly seeking novel

compounds with therapeutic potential. One such molecule, N,N'-bis(3-
acetylphenyl)nonanediamide, presents a unique chemical structure that suggests

possibilities for biological activity. However, a comprehensive review of the current scientific

literature reveals a significant gap in our understanding of this compound. To date, there are no

published studies detailing its synthesis, biological evaluation, or mechanism of action.

This in-depth technical guide aims to provide a foundational understanding of what is known

about N,N'-bis(3-acetylphenyl)nonanediamide, highlight the absence of empirical data, and

propose a theoretical framework for its potential synthesis and future investigation.

Chemical Identity and Properties
While experimental data is scarce, we can deduce some fundamental properties from the

compound's structure.
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Property Value Source

CAS Number 316144-76-0
Chemical Supplier

Databases[1][2]

Molecular Formula C25H30N2O4 Calculated

Molecular Weight 422.52 g/mol Calculated

Chemical Name
N,N'-bis(3-

acetylphenyl)nonanediamide
IUPAC Nomenclature

The structure features two 3-acetylphenyl groups linked by a nine-carbon diamide chain. The

presence of amide linkages, aromatic rings, and ketone functionalities suggests potential for

hydrogen bonding, pi-stacking interactions, and coordination with biological targets.

Hypothetical Synthesis Protocol
Although no specific synthesis for N,N'-bis(3-acetylphenyl)nonanediamide has been

published, a plausible synthetic route can be proposed based on standard organic chemistry

principles. The most straightforward approach would likely involve the amidation of a

nonanedioyl derivative with 3-aminoacetophenone.

A potential experimental workflow is outlined below:
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Starting Materials

Step 1: Acyl Chloride Formation

Step 2: Amidation

Nonanedioic acid (Azelaic acid)

Nonanedioyl dichloride

Reaction with activating agent

Activating Agent (e.g., SOCl2, Oxalyl chloride) 3-Aminoacetophenone

N,N'-bis(3-acetylphenyl)nonanediamide

Reaction with 2 eq. of 3-Aminoacetophenone in the presence of a base

Synthesis and Purification of N,N'-bis(3-acetylphenyl)nonanediamide

In Vitro Screening
(e.g., enzyme assays, receptor binding assays, cell viability assays)

Hit Identification and Validation

Mechanism of Action Studies
(e.g., signaling pathway analysis)

Active

Lead Optimization
(Structure-Activity Relationship Studies)

Active

No further investigation

Inactive

Preclinical Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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